Cas no 96553-96-7 ((3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride)
96553-96-7 structure
Product Name:(3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride
CAS No:96553-96-7
MF:C23H44Cl2N2
MW:419.51486492157
CID:1990385
PubChem ID:185434
Update Time:2025-04-21
(3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride
- N~20~,N~20~-Dimethylpregnane-3,20-diamine--hydrogen chloride (1/2)
- Chonemorphine HCl
- DTXSID50914466
- 96553-96-7
- 5alpha-Pregnane-3beta,20alpha-diamine, N20,N20-dimethyl-, dihydrochloride
- Chonemorphine dihydrochloride
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- Inchi: 1S/C23H42N2.2ClH/c1-15(25(4)5)19-8-9-20-18-7-6-16-14-17(24)10-12-22(16,2)21(18)11-13-23(19,20)3;;/h15-21H,6-14,24H2,1-5H3;2*1H/t15-,16-,17-,18-,19+,20-,21-,22-,23+;;/m0../s1
- InChI Key: JLJIGVDIYQZJBL-AICXAXPFSA-N
- SMILES: Cl.Cl.N(C)(C)[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)N
Computed Properties
- Exact Mass: 418.2881548Da
- Monoisotopic Mass: 418.2881548Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 502
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
(3beta,5alpha,20S)-N~20~,N~20~-dimethylpregnane-3,20-diamine dihydrochloride Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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